molecular formula C13H22OSi B078007 Silane, triethyl(phenylmethoxy)- CAS No. 13959-92-7

Silane, triethyl(phenylmethoxy)-

Cat. No. B078007
CAS RN: 13959-92-7
M. Wt: 222.4 g/mol
InChI Key: PVEFGVHUGAHUHQ-UHFFFAOYSA-N
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Description

Silane, triethyl(phenylmethoxy)-, also known as triethylphenoxysilane, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound belongs to the family of organosilanes, which are widely used in various industries, including pharmaceuticals, electronics, and materials science.

Mechanism Of Action

The mechanism of action of silane, triethyl(phenylmethoxy)- is not fully understood, but it is believed to involve the formation of a covalent bond between the phenylmethoxy group and the silica surface. This bond is strong and stable, which makes it an ideal precursor for the synthesis of functionalized silica nanoparticles.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of silane, triethyl(phenylmethoxy)-. However, it is known to be a relatively non-toxic compound, and it has been used in various biological applications, including drug delivery and imaging.

Advantages And Limitations For Lab Experiments

One of the main advantages of silane, triethyl(phenylmethoxy)- is its high purity and stability, which makes it an ideal precursor for the synthesis of functionalized silica nanoparticles. However, its high cost and limited availability can be a limitation for some research applications.

Future Directions

There are several future directions for the research and development of silane, triethyl(phenylmethoxy)-. One area of interest is the synthesis of new functionalized silica nanoparticles with improved properties and applications. Another area of interest is the development of new reactions and applications for silane, triethyl(phenylmethoxy)- in organic synthesis. Finally, there is a need for further research on the biochemical and physiological effects of this compound, particularly in the field of drug delivery and imaging.
Conclusion:
Silane, triethyl(phenylmethoxy)- is a unique and promising compound with potential applications in various scientific fields. Its high purity and stability make it an ideal precursor for the synthesis of functionalized silica nanoparticles, and its use in organic synthesis has also been explored. Further research is needed to fully understand its mechanism of action and potential applications, but the future looks promising for this compound.

Synthesis Methods

Silane, triethyl(phenylmethoxy)- can be synthesized through a reaction between phenol and triethylsilane in the presence of a catalyst. The reaction takes place at high temperature and pressure, and the product is obtained through distillation and purification. This method of synthesis has been widely used in the production of organosilanes, and it provides a high yield of pure product.

Scientific Research Applications

Silane, triethyl(phenylmethoxy)- has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of materials science, where it is used as a precursor for the synthesis of functionalized silica nanoparticles. These nanoparticles have a wide range of applications, including drug delivery, imaging, and catalysis.
In addition to materials science, silane, triethyl(phenylmethoxy)- has also been studied for its potential applications in the field of organic synthesis. It has been used as a reagent in various reactions, including Suzuki-Miyaura cross-coupling, Sonogashira coupling, and Stille coupling. These reactions are widely used in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

properties

CAS RN

13959-92-7

Product Name

Silane, triethyl(phenylmethoxy)-

Molecular Formula

C13H22OSi

Molecular Weight

222.4 g/mol

IUPAC Name

triethyl(phenylmethoxy)silane

InChI

InChI=1S/C13H22OSi/c1-4-15(5-2,6-3)14-12-13-10-8-7-9-11-13/h7-11H,4-6,12H2,1-3H3

InChI Key

PVEFGVHUGAHUHQ-UHFFFAOYSA-N

SMILES

CC[Si](CC)(CC)OCC1=CC=CC=C1

Canonical SMILES

CC[Si](CC)(CC)OCC1=CC=CC=C1

Origin of Product

United States

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